Cas no 26687-87-6 ((+)-Adlumidin)

• Product Name: (+)-Adlumidin
• CAS No: 26687-87-6
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 2012677
• Update Time: 2025-03-29

(+)-Adlumidin Chemical and Physical Properties

Names and Identifiers

• (+)-Adlumidin
• (+)-bicuculline
• (-)-bicuculline
• (R)-6-((S)-6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-6H-furo[3',4':3,4]benzo[1,2-d][1,3]dioxol-8-one
• Adlumidin
• bicucculine
• bicuculine
• bicuculline
• d-Bicucullin
• Furo[3,4-e]-1,3-benzodioxol-8(6H)-one, 6-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl)-

• MDL： MFCD00127809
• Inchi： 1S/C20H17NO6/c1-21-5-4-10-6-14-15(25-8-24-14)7-12(10)17(21)18-11-2-3-13-19(26-9-23-13)16(11)20(22)27-18/h2-3,6-7,17-18H,4-5,8-9H2,1H3
• InChI Key： IYGYMKDQCDOMRE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(C4C5C(=CC6OCOC=6C=5)CCN4C)OC(=O)C3=C2OC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 542.3±50.0 °C(Predicted)
• pka: 6.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines Phthalide isoquinolines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines